Cas no 2034561-65-2 (1-(2-ethoxyphenyl)-3-{6-(furan-3-yl)pyridin-3-ylmethyl}urea)

• Product Name: 1-(2-ethoxyphenyl)-3-{6-(furan-3-yl)pyridin-3-ylmethyl}urea
• CAS No: 2034561-65-2
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• CID: 6124991
• PubChem ID: 119105272
• Update Time: 2025-06-13

1-(2-ethoxyphenyl)-3-{6-(furan-3-yl)pyridin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyphenyl)-3-{6-(furan-3-yl)pyridin-3-ylmethyl}urea
• F6560-7767
• 1-(2-ethoxyphenyl)-3-[[6-(furan-3-yl)pyridin-3-yl]methyl]urea
• 2034561-65-2
• AKOS026699084
• 1-(2-ethoxyphenyl)-3-((6-(furan-3-yl)pyridin-3-yl)methyl)urea
• 1-(2-ethoxyphenyl)-3-{[6-(furan-3-yl)pyridin-3-yl]methyl}urea

• Inchi： 1S/C19H19N3O3/c1-2-25-18-6-4-3-5-17(18)22-19(23)21-12-14-7-8-16(20-11-14)15-9-10-24-13-15/h3-11,13H,2,12H2,1H3,(H2,21,22,23)
• InChI Key： VIPZCOBFJRRCKL-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1NC(NCC1=CN=C(C2=COC=C2)C=C1)=O

Computed Properties

• Exact Mass: 337.14264148g/mol
• Monoisotopic Mass: 337.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.4Ų

Additional information on 1-(2-ethoxyphenyl)-3-{6-(furan-3-yl)pyridin-3-ylmethyl}urea

Introduction to 1-(2-ethoxyphenyl)-3-{6-(furan-3-yl)pyridin-3-ylmethyl}urea (CAS No. 2034561-65-2)

The compound 1-(2-ethoxyphenyl)-3-{6-(furan-3-yl)pyridin-3-ylmethyl}urea, identified by its CAS number 2034561-65-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The synergistic arrangement of the 2-ethoxyphenyl, furan-3-yl, and pyridin-3-ylmethyl moieties within its framework suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

In recent years, the development of novel scaffolds with distinct pharmacophoric elements has been a cornerstone of innovation in the pharmaceutical industry. The structural motif of 1-(2-ethoxyphenyl)-3-{6-(furan-3-yl)pyridin-3-ylmethyl}urea aligns well with current trends toward designing molecules that exhibit enhanced selectivity and reduced toxicity. The presence of the urea functional group further enhances its potential as a bioactive entity, as ureas are well-documented for their ability to modulate enzyme activity and receptor binding.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, derivatives of pyridine and furan have been extensively studied for their roles in inhibiting various therapeutic targets, including kinases and transcription factors. The incorporation of the 2-ethoxyphenyl group introduces an additional layer of complexity, which may contribute to improved pharmacokinetic properties such as solubility and metabolic stability. These features are critical for the successful translation of preclinical findings into clinical applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mechanism of action of complex molecules with greater accuracy. When analyzing 1-(2-ethoxyphenyl)-3-{6-(furan-3-yl)pyridin-3-ylmethyl}urea, computational studies suggest that it may interact with proteins through hydrogen bonding networks and hydrophobic interactions. This predictive modeling provides a valuable tool for optimizing the compound’s pharmacological profile before moving into costly and time-consuming experimental validations.

The potential therapeutic applications of this compound are broad and exciting. Preliminary in vitro studies have indicated that derivatives similar to 1-(2-ethoxyphenyl)-3-{6-(furan-3-yl)pyridin-3-ylmethyl}urea may exhibit inhibitory activity against targets implicated in inflammatory diseases, cancer, and neurodegenerative disorders. The ability to modulate these pathways could lead to novel treatments that address unmet medical needs. Furthermore, the structural diversity inherent in this molecule allows for facile derivatization, enabling the exploration of a wide range of analogs with tailored properties.

In the context of drug discovery, the synthesis of complex molecules like 1-(2-ethoxyphenyl)-3-{6-(furan-3-yl)pyridin-3-ylmethyl}urea requires meticulous attention to synthetic strategy and optimization. Modern synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and flow chemistry, have significantly improved the efficiency and scalability of such processes. These advancements not only reduce production costs but also enhance the sustainability of pharmaceutical manufacturing by minimizing waste and energy consumption.

The role of natural product-inspired scaffolds in medicinal chemistry cannot be overstated. Many successful drugs on the market today were derived from natural products or inspired by their structures. The structural elements found in 1-(2-ethoxyphenyl)-3-{6-(furan-3-y l)pyridin - 3 - ylmethyl}urea, such as the furan ring system, evoke parallels with bioactive natural products known for their therapeutic efficacy. This connection between natural product scaffolds and synthetic molecules underscores the importance of integrating diverse structural motifs into drug discovery programs.

As our understanding of disease mechanisms continues to evolve, so too does our approach to drug design. Targeting protein-protein interactions (PPIs), which are often difficult to modulate with traditional small-molecule drugs, has emerged as a promising strategy for developing novel therapeutics. The complex architecture of 1-(2 - eth oxyph en y l ) - 3 - { 6 - ( furan - 3 - yl ) py ridin e - 3 - ylmethyl } urea suggests that it may have the capacity to disrupt PPIs relevant to various diseases, offering a new paradigm for therapeutic intervention.

The development pipeline for new drugs is increasingly reliant on interdisciplinary collaboration between chemists, biologists, and clinicians. By leveraging cutting-edge technologies such as high-throughput screening (HTS), CRISPR-based genetic editing, and artificial intelligence-driven drug design platforms, researchers can accelerate the discovery and optimization process. The integration of these tools into the study of compounds like 1-(2 - eth oxyph en y l ) - 3 - { 6 - ( furan - 3 - yl ) py ridine - 3 - ylmethyl } urea holds promise for uncovering next-generation therapeutics with improved efficacy and safety profiles.

Environmental considerations are also becoming increasingly important in pharmaceutical research. Sustainable synthesis methods that minimize hazardous waste and reduce carbon footprints are essential for ensuring long-term viability in drug development. Innovations such as biocatalysis—where enzymes are used to catalyze chemical reactions—offer a greener alternative to traditional synthetic routes. Applying these principles to the synthesis of complex molecules like 1-(2 eth oxyph en y l ) - 3 - { 6 - ( furan - 3 - yl ) py ridine - 3 ylmethyl } urea could pave the way for more environmentally responsible pharmaceutical manufacturing.

In conclusion,1-(2 eth oxyph en y l ) - 3 { 6 ( furan 03 yl ) py ridine03 ylmethyl } urea (CAS No.20345616525) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules with significant therapeutic potential. Its unique combination of pharmacophoric elements positions it as a valuable asset in ongoing drug discovery efforts aimed at addressing some of today’s most pressing medical challenges。 Through continued research and innovation， this compound， along with its derivatives， has the potential to contribute meaningfully to future advances in human health。